Cas no 1025612-65-0 ([(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine)

• Product Name: [(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine
• CAS No: 1025612-65-0
• MF: C₁₅H₁₇BrN₂O₄S
• MW: 401.275481939316
• MDL: MFCD00245006
• CID: 5024765
• Update Time: 2026-02-28

[(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(Z)-2-(4-bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine
• 2-((1,1-DIETHYLPROP-2-YNYL)AMINO)-1-((4-BROMOPHENYL)SULFONYL)-1-NITROETHENE
• [(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine

• MDL： MFCD00245006
• Inchi： 1S/C15H17BrN2O4S/c1-4-15(5-2,6-3)17-11-14(18(19)20)23(21,22)13-9-7-12(16)8-10-13/h1,7-11,17H,5-6H2,2-3H3/b14-11-
• InChI Key： JSYCQKQTPHMRQA-KAMYIIQDSA-N
• SMILES： BrC1C=CC(=CC=1)S(/C(=C\NC(C#C)(CC)CC)/[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 598
• XLogP3: 3.8
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on [(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine

[(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine

[(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine is a highly specialized organic compound with the CAS number 1025612-65-0. This compound is notable for its complex structure, which includes a sulfonyl group, a nitro group, and a ynamine moiety. The Z configuration indicates that the substituents on the double bond are on the same side, adding to the compound's stereochemical complexity. The presence of a 4-bromobenzenesulfonyl group suggests potential applications in sulfonamide chemistry, while the nitroethenyl group implies reactivity under certain conditions.

Recent studies have highlighted the importance of such compounds in medicinal chemistry and materials science. For instance, researchers have explored the use of sulfonamides as bioisosteres in drug design, where they can mimic the properties of amides while offering improved pharmacokinetic profiles. The nitro group, on the other hand, is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This makes [(Z)-2-(4-Bromobenzenesulfonyl)-2-nitroethenyl](3-ethylpent-1-yn-3-yl)amine a promising candidate for applications in catalysis and organic synthesis.

The 3-ethylpent-1-yne moiety adds another layer of complexity to this compound. Ynamines are known for their reactivity in cycloaddition reactions, particularly under thermal or photochemical conditions. This makes them valuable in the construction of complex ring systems, which are often found in natural products and bioactive molecules. The combination of a ynamine with a sulfonyl and nitro group creates a versatile platform for exploring novel chemical transformations.

From an analytical standpoint, this compound presents unique challenges due to its stereochemistry and functional groups. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to characterize such molecules. These methods not only confirm the structure but also provide insights into the molecule's conformational flexibility and electronic properties.

In terms of synthesis, this compound likely involves a multi-step process that combines principles from organic synthesis and stereochemistry. The introduction of the sulfonyl group may involve nucleophilic aromatic substitution or coupling reactions, while the nitro group could be introduced via diazotization or direct nitration. The ynamine moiety would require careful control over reaction conditions to ensure proper stereochemistry and regioselectivity.

Looking ahead, this compound represents an exciting avenue for further research. Its unique combination of functional groups positions it as a potential building block for advanced materials or biologically active compounds. As researchers continue to explore its properties and applications, it is likely that new insights will emerge, further solidifying its role in modern organic chemistry.